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Introduction
Oleyl alcohol, with the IUPAC name (Z)-octadec-9-en-1-ol, is a long-chain, monounsaturated

fatty alcohol that holds a significant position in various scientific and industrial fields, particularly

in pharmaceutical and cosmetic formulations.[1] Its unique molecular structure, featuring an 18-

carbon chain with a cis-double bond at the ninth position, imparts a distinct set of

physicochemical properties that make it a versatile excipient.[1][2] This guide provides a

comprehensive exploration of these characteristics, offering in-depth technical information for

researchers, scientists, and drug development professionals. Sourced from natural origins like

fish oil, olive oil, and beef fat, oleyl alcohol can also be synthesized through processes like the

Bouveault–Blanc reduction of oleic acid esters.[1]

This document will delve into the core physicochemical properties of oleyl alcohol, its behavior

in various solvent systems, and its functional roles as an emollient, emulsifier, and penetration

enhancer. We will also explore the analytical methodologies for its characterization and discuss

its safety and toxicological profile.

Core Physicochemical Properties
The physical and chemical attributes of oleyl alcohol are fundamental to its application in

various formulations. A summary of these key properties is presented below.
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Molecular and Physical Identity
Oleyl alcohol is chemically identified as (Z)-octadec-9-en-1-ol.[2] Its molecular formula is

C₁₈H₃₆O, and it has a molecular weight of approximately 268.48 g/mol .[3] At room

temperature, it exists as a colorless to pale yellow, viscous, and oily liquid with a mild, fatty

odor.[4][5]

Caption: Molecular Structure of Oleyl Alcohol.

Quantitative Physicochemical Data
A compilation of the critical physicochemical parameters for oleyl alcohol is provided in the

table below for easy reference.
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Property Value References

Molecular Formula C₁₈H₃₆O [3]

Molecular Weight 268.48 g/mol [3]

CAS Number 143-28-2

EC Number 205-597-3

Appearance
Colorless to pale yellow

viscous liquid
[4]

Odor Mild, fatty aroma [2]

Melting Point
0–19 °C (range varies by

source)
[2][4][5]

Boiling Point
330–360 °C (at 760 mmHg);

207 °C (at 13 mmHg)
[1][2][6]

Density
0.845–0.855 g/cm³ (at 20-

25°C)
[1][6]

Refractive Index ~1.460 (at 20°C) [2][7]

Vapor Pressure 10.64 hPa (at 195 °C) [2]

Flash Point >110 °C (>230 °F) [2]

LogP (Octanol/Water) ~7.07–7.796 [2]

Water Solubility Practically insoluble [2][8]

Solubility and Solvent Interactions
The solubility profile of oleyl alcohol is dictated by its long hydrophobic carbon chain and the

single polar hydroxyl group.[8] This amphiphilic nature governs its interactions in various

solvent systems, which is a critical consideration in formulation development.

Solubility Characteristics
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Aqueous Solubility: Oleyl alcohol is practically insoluble in water due to its long, nonpolar

alkyl chain.[2][8]

Organic Solvent Solubility: It is readily soluble in many organic solvents, including ethanol,

ether, and chloroform.[8] It is also miscible with other alcohols and slightly miscible with

carbon tetrachloride.[2] This high solubility in organic phases is crucial for its role as a

solvent and co-emulsifier in formulations.[9]

The solubility can be influenced by temperature, generally increasing with a rise in

temperature.[8]

Functional Roles in Formulations
The physicochemical properties of oleyl alcohol directly translate to its multifaceted functions

in pharmaceutical and cosmetic products.

Emollient and Moisturizer
As an emollient, oleyl alcohol forms a thin, non-greasy film on the skin's surface, which helps

to reduce transepidermal water loss (TEWL) and imparts a soft, smooth feel.[10] This

lubricating property is beneficial in skin creams, lotions, and hair conditioners.

Emulsifier and Stabilizer
With its amphiphilic structure, oleyl alcohol acts as a nonionic surfactant and co-emulsifier.[11]

It positions itself at the oil-water interface, reducing interfacial tension and allowing for the

formation of stable emulsions.[10][11] This is essential for the physical stability and texture of

creams and lotions.

Penetration Enhancer
In transdermal and topical drug delivery systems, oleyl alcohol functions as a penetration

enhancer.[9] It is believed to work by disrupting the highly ordered lipid structure of the stratum

corneum, thereby increasing the permeability of the skin to active pharmaceutical ingredients

(APIs).[12][13] Studies have shown its effectiveness in enhancing the skin permeation of

various drugs.[13][14]

Caption: Functional Roles of Oleyl Alcohol in Formulations.
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Analytical Characterization
A variety of analytical techniques are employed to confirm the identity, purity, and quality of

oleyl alcohol.

Standard Quality Control Parameters
Standard quality control tests for oleyl alcohol typically include the determination of:

Acid Value: Measures the amount of free fatty acids.

Saponification Value: Indicates the average molecular weight of the fatty alcohols.

Hydroxyl Value: Determines the concentration of hydroxyl groups.

Iodine Value: Measures the degree of unsaturation.[5]

Water Content: Determined by Karl Fischer titration.

Parameter Typical Specification Range

Acid Value 0.0 - 0.2 mg KOH/g

Saponification Number 0 - 1 mg KOH/g

Hydroxyl Value 205 - 215 mg KOH/g

Iodine Number 85 - 90 g I₂/100g

Water Content 0 - 0.1 %

(Note: These values are typical and may vary between suppliers.)[15]

Spectroscopic and Chromatographic Methods
Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the

O-H stretch of the alcohol and the C=C stretch of the alkene.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure, including the position and stereochemistry of the double bond.
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Gas Chromatography (GC): The primary method for determining the purity of oleyl alcohol
and quantifying the presence of other fatty alcohols. Commercial grades typically have a

purity of 80-85% or higher.[3][7]

Experimental Protocol: Determination of Purity by
Gas Chromatography
This protocol outlines a general procedure for assessing the purity of oleyl alcohol.

Objective: To determine the percentage purity of an oleyl alcohol sample by gas

chromatography.

Materials and Equipment:

Gas chromatograph with a Flame Ionization Detector (FID).

Capillary column suitable for fatty alcohol analysis (e.g., a polar phase like polyethylene

glycol).

High-purity carrier gas (e.g., Helium or Nitrogen).

Oleyl alcohol standard of known purity.

Oleyl alcohol sample for analysis.

Suitable solvent (e.g., isopropanol or hexane).

Volumetric flasks and syringes.

Procedure:

Standard Preparation: Accurately weigh a known amount of the oleyl alcohol standard and

dissolve it in the chosen solvent in a volumetric flask to a final concentration of approximately

1 mg/mL.

Sample Preparation: Prepare the oleyl alcohol sample in the same manner as the standard.

GC Conditions (Example):
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Injector Temperature: 250 °C

Detector Temperature: 275 °C

Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to

240 °C at a rate of 5 °C/min, and hold for 10 minutes.

Carrier Gas Flow Rate: 1-2 mL/min.

Injection Volume: 1 µL.

Analysis: Inject the standard and sample solutions into the GC.

Data Processing: Identify the peak corresponding to oleyl alcohol based on the retention

time of the standard. Calculate the area of the oleyl alcohol peak in both the standard and

sample chromatograms.

Calculation:

Purity (%) = (Area of sample peak / Area of standard peak) * (Concentration of standard /

Concentration of sample) * Purity of standard (%)

Standard & Sample Preparation GC Injection Chromatographic Separation FID Detection Data Acquisition & Integration Purity Calculation

Click to download full resolution via product page

Caption: Gas Chromatography Workflow for Purity Analysis.

Safety and Toxicology
Oleyl alcohol is generally regarded as a nontoxic and nonirritant material at the concentrations

typically used in topical pharmaceutical and cosmetic formulations.[2][16]

Acute Toxicity: Studies in animals have shown a very low order of acute oral and

percutaneous toxicity.[16][17]
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Skin and Eye Irritation: It can cause minimal to mild skin and eye irritation in animal studies.

[17] However, clinical patch testing in humans indicates a very low potential for skin irritation

and sensitization.[17]

Sensitization: While generally non-sensitizing, there have been rare reports of contact

dermatitis associated with oleyl alcohol.[16]

Environmental Fate: Oleyl alcohol is considered very toxic to aquatic organisms and may

persist in the environment due to its low water solubility.[18][19] Proper disposal is

necessary.[20]

It is incompatible with strong acids and strong oxidizing agents.[2][21]

Conclusion
Oleyl alcohol is a remarkably versatile fatty alcohol with a well-defined set of physicochemical

characteristics that underpin its widespread use in the pharmaceutical and cosmetic industries.

Its properties as an emollient, emulsifier, and penetration enhancer make it an invaluable tool

for formulators. A thorough understanding of its physical and chemical properties, as detailed in

this guide, is essential for its effective and safe application in the development of high-

performance products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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